Cas no 83369-47-5 (Carbamic chloride, [(1-cyano-1-methylethyl)dithio]methyl-)

• Product name: Carbamic chloride, [(1-cyano-1-methylethyl)dithio]methyl-
• CAS No: 83369-47-5
• MF: C₆H₉ClN₂OS₂
• MW: 224.731457471848
• CID: 671954
• PubChem ID: 71415462

Carbamic chloride, [(1-cyano-1-methylethyl)dithio]methyl- Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, [(1-cyano-1-methylethyl)dithio]methyl-
• N-[(2-cyanopropan-2-yldisulfanyl)methyl]carbamoyl chloride
• DTXSID30834875
• 83369-47-5
• {[(2-Cyanopropan-2-yl)disulfanyl]methyl}carbamyl chloride

• Inchi： InChI=1S/C6H9ClN2OS2/c1-6(2,3-8)12-11-4-9-5(7)10/h4H2,1-2H3,(H,9,10)
• InChI Key： KDAAPTPTPCHOCQ-UHFFFAOYSA-N
• SMILES： CC(C)(C#N)SSCNC(=O)Cl

Computed Properties

• Exact Mass: 223.9844830g/mol
• Monoisotopic Mass: 223.9844830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų